Cas no 1021206-27-8 (N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide)

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide structure
1021206-27-8 structure
Product Name:N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
CAS No:1021206-27-8
MF:C22H29N7O3S
MW:471.5757625103
CID:5457455
Update Time:2025-07-14

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[4-(azepan-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-4-(dimethylsulfamoyl)benzamide
    • Benzamide, 4-[(dimethylamino)sulfonyl]-N-[2-[4-(hexahydro-1H-azepin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
    • N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
    • Inchi: 1S/C22H29N7O3S/c1-27(2)33(31,32)18-9-7-17(8-10-18)22(30)23-11-14-29-21-19(15-26-29)20(24-16-25-21)28-12-5-3-4-6-13-28/h7-10,15-16H,3-6,11-14H2,1-2H3,(H,23,30)
    • InChI Key: VQKFIJMCNURXHH-UHFFFAOYSA-N
    • SMILES: C(NCCN1C2C(C=N1)=C(N1CCCCCC1)N=CN=2)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2902-0570-2μmol
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
2μl
$57.0 2023-04-30
Life Chemicals
F2902-0570-5μmol
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
5μl
$63.0 2023-04-30
Life Chemicals
F2902-0570-10μmol
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
10μl
$69.0 2023-04-30
Life Chemicals
F2902-0570-20μmol
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
20μl
$79.0 2023-04-30
Life Chemicals
F2902-0570-1mg
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
1mg
$54.0 2023-04-30
Life Chemicals
F2902-0570-2mg
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
2mg
$59.0 2023-04-30
Life Chemicals
F2902-0570-3mg
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
3mg
$63.0 2023-04-30
Life Chemicals
F2902-0570-4mg
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
4mg
$66.0 2023-04-30
Life Chemicals
F2902-0570-5mg
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
5mg
$69.0 2023-04-30
Life Chemicals
F2902-0570-10mg
N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide
1021206-27-8 90%+
10mg
$79.0 2023-04-30

Additional information on N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide

Introduction to N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1021206-27-8)

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1021206-27-8, represents a novel class of molecules that exhibit promising biological activities, making it a subject of intense research interest.

The chemical structure of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of an azepan-1-yl moiety contributes to the compound's ability to interact with biological targets in a unique manner, while the dimethylsulfamoyl group enhances its pharmacological properties. This combination of structural elements makes it a versatile candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide has emerged as a potential lead compound in this endeavor. Its ability to modulate the activity of key biological pathways has been highlighted in several preclinical studies, which have demonstrated its efficacy in inhibiting the growth of cancer cells and reducing inflammation.

The< strong>pyrazolo[3,4-d]pyrimidin scaffold is particularly noteworthy, as it is known for its broad spectrum of biological activities. This heterocyclic system has been extensively studied for its role in modulating enzyme activity, particularly kinases and other signaling molecules. The incorporation of the azepan-1-yl group into this scaffold further enhances its binding affinity and selectivity, making it an attractive candidate for drug development.

One of the most compelling aspects of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide is its potential application in the treatment of neurological disorders. Studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects. The ability to target central nervous system (CNS) disorders without significant side effects is a major goal in pharmaceutical research, and this compound shows promise in meeting this challenge.

The< strong,dimethylsulfamoyl group plays a crucial role in the pharmacological profile of this compound. This functional group is known for its ability to enhance binding interactions with biological targets, thereby increasing the potency and selectivity of drug candidates. In addition, the< strong >dimethylsulfamoylgroup can also contribute to the metabolic stability of the compound, which is essential for its therapeutic efficacy.

The synthesis of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process and obtain high-quality material for further studies. These synthetic advancements have also facilitated the preparation of analogues and derivatives, allowing for a more comprehensive evaluation of the compound's biological activities.

In conclusion, N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-4-(dimethylsulfamoyl)benzamide (CAS No. 1021206-27-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd